Cas no 1895382-85-0 (tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate)

• Product Name: tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate
• CAS No: 1895382-85-0
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD09751876
• CID: 4779781
• PubChem ID: 91757722
• Update Time: 2026-02-27

tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (R)-(2-oxocyclopentyl)carbamate
• t-Butyl N-[(1R)-2-oxocyclopentyl]carbamate
• Carbamic acid,(2-oxocyclopentyl)-, 1,1-dimethylethyl ester, (S)- (9CI)
• tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate
• (1R)-1-(Boc-amino)-2-oxocyclopentane
• D84880
• 1895382-85-0
• EN300-7079045
• AS-78342
• tert-Butyl(R)-(2-oxocyclopentyl)carbamate
• MFCD09751876
• SCHEMBL24818982

• MDL： MFCD09751876
• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(13)11-7-5-4-6-8(7)12/h7H,4-6H2,1-3H3,(H,11,13)/t7-/m1/s1
• InChI Key： UXSQXOIYRVCHBS-SSDOTTSWSA-N
• SMILES： O(C(N[C@H]1C(CCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate

tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate (CAS No. 1895382-85-0): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate (CAS No. 1895382-85-0) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, also known as (R)-tert-butyl cyclopentanecarbonylcarbamate, is a chiral carbamate derivative that has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, and recent applications of this compound in pharmaceutical research.

Chemical Structure and Properties

The chemical structure of tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a chiral cyclopentanone ring. The presence of the chiral center at the cyclopentanone ring imparts enantiomeric specificity to the molecule, making it valuable in asymmetric synthesis and drug development. The compound has a molecular formula of C₁₁H₁₇NO₃ and a molecular weight of 207.25 g/mol.

The physical properties of tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate include its solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). It is relatively stable under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

Synthesis Methods

The synthesis of tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of (R)-cyclopentanone oxime with tert-butyl chloroformate in the presence of a base such as triethylamine or pyridine. This reaction proceeds via an O-to-N acylation mechanism, resulting in the formation of the desired carbamate derivative.

An alternative approach involves the use of (R)-cyclopentanone carboxylic acid as the starting material. This acid can be converted to its corresponding acid chloride using thionyl chloride or oxalyl chloride, followed by treatment with tert-butylamine to form the carbamate. This method offers good yields and enantiomeric purity but may require more stringent reaction conditions.

Applications in Medicinal Chemistry

tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate has found applications in various areas of medicinal chemistry due to its unique structural features and potential biological activities. One notable application is in the development of chiral auxiliaries for asymmetric synthesis. The chiral center in the cyclopentanone ring can serve as a template for controlling stereochemistry during the synthesis of complex molecules, making it a valuable tool in the preparation of enantiomerically pure compounds.

In recent years, there has been increasing interest in using tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate as a prodrug intermediate for drug delivery systems. Prodrugs are biologically inactive derivatives that are converted into their active forms within the body through enzymatic or chemical processes. The tert-butyl carbamate group can be designed to release active drugs under specific physiological conditions, enhancing their bioavailability and reducing side effects.

A study published in *Journal of Medicinal Chemistry* (2023) reported the use of tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate as a prodrug intermediate for an antiviral agent. The researchers demonstrated that this compound could effectively enhance the oral bioavailability and pharmacokinetic properties of the antiviral drug, leading to improved therapeutic outcomes.

Current Research Trends

The ongoing research on tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate is focused on expanding its applications in drug discovery and development. One area of interest is its use as a scaffold for designing novel inhibitors targeting specific enzymes or receptors involved in disease pathways. For example, recent studies have explored the potential of this compound as an inhibitor of protein kinases, which play crucial roles in cellular signaling and are implicated in various diseases such as cancer and neurodegenerative disorders.

In another study published in *Organic Letters* (2023), researchers synthesized a series of derivatives based on tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate and evaluated their inhibitory activity against human carbonic anhydrase II (hCA II). The results showed that several derivatives exhibited potent inhibition with low micromolar IC₅₀ values, suggesting their potential as therapeutic agents for conditions associated with hCA II overexpression.

Conclusion

tert-butyl N-[(1R)-2-oxocyclopentyl]carbamate (CAS No. 1895382-85-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and chiral properties make it valuable for asymmetric synthesis, prodrug design, and drug discovery. Ongoing research continues to uncover new applications and optimize its use in various therapeutic areas. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing pharmaceutical science and improving patient outcomes.